Cas no 7584-09-0 (3,5-Dimethylpicolinonitrile)

3,5-Dimethylpicolinonitrile Properties

Names and Identifiers

• 3,5-DIMETHYLPYRIDINE-2-CARBONITRILE
• 2-Cyano-3,5-Dimethylpyridine
• 2-cyano-3,5-lutidine
• 3,5-dimethyl-2-pyridinecarbonitrile
• 3,5-dimethylpicolinonitrile
• 3,5-dimethylpyridinecarbonitrile
• CYANO-3,5-DIMETHYLPYRIDINE
• MYBGPKXHLYUSQF-UHFFFAOYSA-
• MYBGPKXHLYUSQF-UHFFFAOYSA-N
• DTXSID20429113
• Z1255450782
• AB22974
• AMY18955
• 3,5-Dimethylpyridine-2-carbonitrile, 97%
• AS-35542
• 2CYANO-3,5-DIMETHYLPYRIDINE
• AKOS023832419
• J-511366
• MFCD05982124
• EN300-129192
• CS-0232867
• SCHEMBL4918585
• 7584-09-0
• FT-0707943
• InChI=1/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
• DB-081975
• +Expand

• MDL： MFCD05982124
• InChIKey： MYBGPKXHLYUSQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
• SMILES： CC1=CC(=C(C#N)N=C1)C

Computed Properties

• Exact Mass: 132.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.068748264g/mol
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• LogP: 1.57008
• PSA: 36.68000
• Melting Point: 58-62 °C